Cas no 80-56-8 (2-Pinene)

2-Pinene structure
2-Pinene structure
Product Name:2-Pinene
CAS No:80-56-8
MF:C10H16
MW:136.234043121338
MDL:MFCD00001339
CID:34220
PubChem ID:6654
Update Time:2024-03-06

2-Pinene Chemical and Physical Properties

Names and Identifiers

    • alpha-Pinene
    • 2,6,6-Trimethylbicyclo[3.1.1]hept-2-ene
    • 2-Pinene
    • Pin-2(3)-ene
    • 2,6,6-trimethylbicyclo-(3,1,1)-2-heptene
    • (+/-)-alpha-Pinene
    • α-Pinene
    • (±)-2-Pinene
    • AciteneA
    • Australene
    • c 500
    • PC500
    • PERMOUNT
    • pin-2-ene
    • Pina-2-ene
    • PINENE
    • 2,6,6-Trimethylbicyclo[3.1.1]hept-2-ene (ACI)
    • 2-Pinene (8CI)
    • (±)-α-Pinene
    • Acintene A
    • Leavo 95
    • NSC 7727
    • PC 500
    • PC 500 (terpene)
    • Sylvapine A
    • Dextral α -pinene
    • MDL： MFCD00001339
    • Inchi： 1S/C10H16/c1-7-4-5-8-6-9(7)10(8,2)3/h4,8-9H,5-6H2,1-3H3
    • InChI Key： GRWFGVWFFZKLTI-UHFFFAOYSA-N
    • SMILES： C1CC2C(C(C2)C=1C)(C)C

Computed Properties

  • Exact Mass: 136.12500
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Oil
  • Density: 0.858 g/mL at 25 °C(lit.)
  • Melting Point: -55ºC
  • Boiling Point: 155-156 °C(lit.)
  • Flash Point: Fahrenheit: 87.8 ° f
    Celsius: 31 ° c
  • Refractive Index: n20/D 1.465(lit.)
  • Water Partition Coefficient: Insoluble
  • Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing agents.
  • PSA: 0.00000
  • LogP: 2.99870
  • Color/Form: 2000 μg/mL in methanol
  • Merck: 13,7527
  • FEMA: 2902 | ALPHA-PINENE
  • Solubility: It is slightly soluble in water, insoluble in propylene glycol and glycerol, and soluble in ethanol, diethyl ether, chloroform, glacial acetic acid and other most organic solvents. [14]

2-Pinene Security Information

2-Pinene Customs Data

  • HS CODE：2902191000
  • Customs Data：

    China Customs Code:

    2902191000

    Overview:

    2902191000 Pinene.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:2.0%.general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902191000 6,6-dimethyl-2-methylenebicyclo[3.1.1]heptane.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.Lowest tariff:2.0%.General tariff:30.0%

2-Pinene Pricemore >>

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2-Pinene Production Method

Production Method 1

80-56-8 80-56-8
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: (SP-4-1)-Bis(benzeneacetonitrile)dichloropalladium Solvents: Benzene
Reference
Hydrogenation of conjugated olefins by dichlorobis(benzylcyano)palladium(II)
Choudhary, B. M., Indian Journal of Chemistry, 1987, (1), 61-2

Production Method 2

80-56-8 80-56-8
Reaction Conditions
1.1 Reagents: Sulfur dioxide ;  -78 °C
Reference
Sulfur dioxide
Burke, Steven D., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1, 1-6

Production Method 3

19902-08-0 19902-08-0
80-56-8 80-56-8
Reaction Conditions
Reference
Organic reactions of sulfur dioxide. Reactions with nucleophilic double bonds leading to the isomerization, aromatization, selective hydrogen-deuterium exchange, and electron-transfer processes
Masilamani, Divakar; et al, Journal of Organic Chemistry, 1983, 48(25), 4918-31

Production Method 4

50-99-7 50-99-7
80-56-8 80-56-8
Reaction Conditions
1.1 Solvents: Water ;  24 h, 30 °C
Reference
Isoprenoids production from lipid-extracted microalgal biomass residues using engineered E. coli
Wang, Sumeng; et al, Molecules, 2017, 22(6), 960/1-960/10

Production Method 5

1686-14-2 1686-14-2
80-56-8 80-56-8
Reaction Conditions
1.1 Reagents: Titanocene dichloride ,  Indium Solvents: Tetrahydrofuran ;  10 min, rt
Reference
Mild and efficient deoxygenation of epoxides with bis(cyclopentadienyl)titanium(IV) dichloride-indium system
Choi, Kwang Hyun; et al, Bulletin of the Korean Chemical Society, 2005, 26(10), 1495-1496

Production Method 6

80-56-8 80-56-8
Reaction Conditions
1.1 Catalysts: Tantalum pentoxide
Reference
Novel Two-Stage Process for Manufacturing Butadiene from Ethanol
Dimian, Alexandre C.; et al, Industrial & Engineering Chemistry Research, 2021, 60(23), 8475-8492

Production Method 7

50-99-7 50-99-7
631-61-8 631-61-8
80-56-8 80-56-8
Reaction Conditions
1.1 Catalysts: NADPH ,  NAD ,  Mevalonate kinase ,  Dimethylallyltransferase ,  Isopentenyl diphosphate isomerase ,  Undecaprenyl diphosphate synthase ,  Pinene cyclase ,  ATP-dependent serine proteinase ,  1-Deoxy-D-xylulose 5-phosphate synthase ,  1-Deoxy-D-xylulose 5-phosphate reductoisomerase ,  tRNA-dihydrouridine synthases ,  (E)-4-Hydroxy-3-methyl-but-2-enyl diphosphate reductase
Reference
Enhanced Production of Pinene by Using a Cell-Free System with Modular Cocatalysis
Niu, Fu-Xing; et al, Journal of Agricultural and Food Chemistry, 2020, 68(7), 2139-2145

Production Method 8

80-56-8 80-56-8
Reaction Conditions
1.1 Reagents: Sulfuric acid
Reference
Essential oil from rhizomes of Ferula jaeschkeana
Garg, Shri N.; et al, Phytochemistry, 1989, 28(2), 634-6

Production Method 9

80-56-8 80-56-8
Reaction Conditions
1.1 Reagents: Acetaldehyde
Reference
Chiral synthesis via organoboranes. 35. Simple procedures for the efficient recycling of the terpenyl chiral auxiliaries and convenient isolation of the homoallylic alcohols in asymmetric allyl- and crotylboration of aldehydes
Brown, Herbert C.; et al, Journal of Organic Chemistry, 1992, 57(24), 6608-14

Production Method 10

80-56-8 80-56-8
Reaction Conditions
1.1 Reagents: Naphthalene ,  Sodium ,  Cuprous chloride ,  Iron pentacarbonyl ,  Ferrate(2-), tetracarbonyl-, sodium (1:2), (T-4)- Solvents: Tetrahydrofuran
Reference
Isomerization of 1-alkenes using the Na2Fe(CO)4/CuCl and Na2Fe(CO)4/BrCH2CH2Br reagent systems
Rama Reddy, Malladi; et al, Journal of Organometallic Chemistry, 1995, 491(1-2), 263-6

Production Method 11

22339-11-3 22339-11-3
80-56-8 80-56-8
Reaction Conditions
1.1 Solvents: Diethyl ether
Reference
Homologous alcohols of the terpene and sesquiterpene series. VI. A new method for the preparation of l-α-ethylapopinene from l-nopol
Ohloff, Gunther; et al, Chemische Berichte, 1956, 89, 1549-59

Production Method 12

19902-08-0 19902-08-0
80-56-8 80-56-8
Reaction Conditions
Reference
Stereochemistry of the hydrosilylation of β-pinene by trichlorosilane
Kaverin, V. V.; et al, Izvestiya Akademii Nauk SSSR, 1980, (11), 2657-9

Production Method 13

515-00-4 515-00-4
80-56-8 80-56-8
Reaction Conditions
1.1 Reagents: Sodium ,  Ammonia Solvents: Ethanol
Reference
Homologous alcohols of the terpene and sesquiterpene series. VI. A new method for the preparation of l-α-ethylapopinene from l-nopol
Ohloff, Gunther; et al, Chemische Berichte, 1956, 89, 1549-59

Production Method 14

79-92-5 79-92-5
80-56-8 80-56-8
Reaction Conditions
1.1 Catalysts: Metatitanic acid ;  110 min, heated
Reference
Study on isomerization of α-pinene under microwave irradiation
Cai, Zhi-hui; et al, Linchan Huaxue Yu Gongye, 2005, 25, 102-104

Production Method 15

422567-10-0 422567-10-0
80-56-8 80-56-8
Reaction Conditions
Reference
Spatial isomerism in the pinane series. V. Configuration of the stereoisomeric pinocampheols
Schmidt, Harry, Berichte der Deutschen Chemischen Gesellschaft [Abteilung] B: Abhandlungen, 1944, 77, 544-52

Production Method 16

1091-56-1 1091-56-1
80-56-8 80-56-8
Reaction Conditions
1.1 Reagents: Lithium hydride
Reference
Addition compounds of alkali metal hydrides. 20. Reaction of representative mono- and dialkylboranes with saline hydrides to form the corresponding alkylborohydrides
Brown, Herbert C.; et al, Journal of Organic Chemistry, 1981, 46(13), 2712-17

Production Method 17

6874-10-8 6874-10-8
80-56-8 80-56-8
Reaction Conditions
Reference
Essential oils obtained from aerial Eugenia punicifolia parts: chemical composition and antiproliferative potential evidenced through cell cycle arrest
Fernandes, Yan M. L.; et al, Journal of the Brazilian Chemical Society, 2021, 32(7), 1381-1390

Production Method 18

8064-26-4 8064-26-4
80-56-8 80-56-8
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Water ;  90 min, 90 °C
2.1 Solvents: Water ;  24 h, 30 °C
Reference
Isoprenoids production from lipid-extracted microalgal biomass residues using engineered E. coli
Wang, Sumeng; et al, Molecules, 2017, 22(6), 960/1-960/10

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